Cas no 1260772-25-5 (4-Methyl-2-(2-(trifluoromethyl)phenyl)-1H-imidazole-5-carboxylic acid)

• Product Name: 4-Methyl-2-(2-(trifluoromethyl)phenyl)-1H-imidazole-5-carboxylic acid
• CAS No: 1260772-25-5
• MF: C₁₂H₉F₃N₂O₂
• MW: 270.207273244858
• MDL: MFCD08276077
• CID: 4691815
• Update Time: 2025-05-23

4-Methyl-2-(2-(trifluoromethyl)phenyl)-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(2-(trifluoromethyl)phenyl)-1H-imidazole-5-carboxylic acid
• AMY27498
• 5-METHYL-2-(2-TRIFLUOROMETHYLPHENYL)-3H-IMIDAZOLE-4-CARBOXYLIC ACID

• MDL： MFCD08276077
• Inchi： 1S/C12H9F3N2O2/c1-6-9(11(18)19)17-10(16-6)7-4-2-3-5-8(7)12(13,14)15/h2-5H,1H3,(H,16,17)(H,18,19)
• InChI Key： ORAAYTJJEZCAMX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1=NC(C(=O)O)=C(C)N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 348
• XLogP3: 2.9
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-Methyl-2-(2-(trifluoromethyl)phenyl)-1H-imidazole-5-carboxylic acid

4-Methyl-2-(2-(trifluoromethyl)phenyl)-1H-imidazole-5-carboxylic Acid: A Comprehensive Overview

4-Methyl-2-(2-(trifluoromethyl)phenyl)-1H-imidazole-5-carboxylic acid, also known by its CAS registry number CAS No. 1260772-25-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug design. The structure of this compound is characterized by a substituted imidazole ring, a trifluoromethyl group attached to a phenyl ring, and a carboxylic acid moiety, making it a versatile molecule for various chemical modifications and functionalizations.

The synthesis of 4-Methyl-2-(2-(trifluoromethyl)phenyl)-1H-imidazole-5-carboxylic acid typically involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and functional group transformations. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex structures with high purity and yield. Researchers have explored various strategies to optimize the synthesis process, including the use of microwave-assisted reactions and catalytic systems, which have significantly improved reaction efficiency and selectivity.

The biological activity of this compound has been extensively studied in recent years. It has been reported to exhibit potential anti-inflammatory, antioxidant, and cytotoxic properties, making it a promising candidate for drug development. For instance, studies have shown that this compound can inhibit certain enzymes associated with inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key targets in the treatment of inflammatory diseases like arthritis and cardiovascular disorders.

In addition to its pharmacological applications, 4-Methyl-2-(2-(trifluoromethyl)phenyl)-1H-imidazole-5-carboxylic acid has also been investigated for its role in materials science. Its unique electronic properties and structural features make it a suitable candidate for applications in organic electronics, such as in the development of light-emitting diodes (LEDs) and sensors. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity and mechanical stability.

The structural versatility of this compound allows for further modifications to tailor its properties for specific applications. For example, researchers have explored the substitution of the trifluoromethyl group with other electron-withdrawing or donating groups to study their effects on the compound's reactivity and bioavailability. These studies have provided valuable insights into the structure-property relationships of imidazole derivatives, paving the way for the design of more effective drugs and materials.

From an environmental perspective, the synthesis and application of CAS No. 1260772-25-5 have been evaluated for their sustainability. Green chemistry principles have been increasingly integrated into its production processes to minimize waste generation and reduce energy consumption. For instance, solvent-free reactions and recyclable catalysts have been employed to enhance the eco-friendliness of its synthesis.

In conclusion, 4-Methyl-2-(2-(trifluoromethyl)phenyl)-1H-imidazole-5-carboxylic acid represents a valuable compound with multifaceted applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a key player in future research and development efforts. As ongoing investigations continue to uncover new aspects of its properties and potential uses, this compound is expected to contribute significantly to both academic research and industrial applications.